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Compound of Interest

Compound Name: SB 258741 HYDROCHLORIDE

Cat. No.: B1241911

Get Quote

Introduction & Compound Overview
SB-258741 hydrochloride is a potent and selective antagonist of the 5-HT7 serotonin receptor (

). It is widely utilized in neuropharmacology to investigate the role of 5-HT7 receptors in
circadian rhythms, thermoregulation, and cognitive disorders such as schizophrenia. Unlike
some earlier antagonists, SB-258741 demonstrates partial inverse agonist activity, making it a
critical tool for studying constitutive receptor activity.
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Property Detail

Chemical Name

4-methyl-1-[2-[(2R)-1-(3-

methylphenyl)sulfonylpyrrolidin-2-

yl]ethyl]piperidine hydrochloride

CAS Number
201038-58-6 (Free Base); Check label for HCl

salt specific CAS

Molecular Formula

Molecular Weight
350.52 g/mol (Free Base) ~387.0 g/mol (HCl

Salt)*

Target
5-HT7 Receptor (Antagonist/Partial Inverse

Agonist)

Appearance White to off-white solid

*Note: Molecular weight calculations in this guide assume the monohydrochloride salt form

(~387.0 g/mol ). Always verify the specific batch molecular weight on your vial label before

calculating molarity.

Solubility & Reconstitution Guidelines
Proper solubilization is the single most critical step in ensuring experimental reproducibility. SB-

258741 HCl is an amphiphilic salt; the hydrochloride moiety confers water solubility, while the

sulfonamide and piperidine groups retain lipophilicity.

Solvent Compatibility Table
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Solvent Solubility Limit Comments

DMSO ~100 mM (High)

Recommended for Stock. The

most stable solvent for long-

term storage.

Water ~10-20 mM (Moderate)

Soluble due to ionic HCl form.

Stability is lower than in

DMSO; prepare fresh.

Ethanol ~20 mM (Moderate)

Viable alternative to DMSO for

specific tissue bath

applications.

PBS (pH 7.4) < 5 mM

Caution: High salt and neutral

pH can induce precipitation of

the free base at high

concentrations.

Protocol: Preparation of Stock Solutions
Step 1: Molar Calculation
Determine the mass required for a standard 10 mM stock solution.

Target Concentration: 10 mM (10 mmol/L)

Volume: 1 mL

Calculation:

Example:

Step 2: Solubilization Workflow
Weighing: Accurately weigh the specific amount of SB-258741 HCl into a sterile

microcentrifuge tube.

Solvent Addition: Add high-grade anhydrous DMSO to the tube.
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Tip: If preparing a 10 mM stock with 5 mg of powder: Add

mL of DMSO.

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at room temperature for 2–5 minutes. The solution should be clear and colorless.

Storage: Aliquot the stock solution into small volumes (e.g., 50–100 µL) to avoid freeze-thaw

cycles. Store at -20°C (stable for up to 6 months).

Visualization: Reconstitution Decision Tree
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Figure 1: Decision tree for solubilizing SB-258741 HCl. DMSO is preferred for stock stability.

Experimental Protocols
A. In Vitro Assay (Cell Culture)
Objective: Antagonize 5-HT7 receptors in HEK293 cells or neurons.

Preparation: Thaw a 10 mM DMSO stock aliquot.

Dilution: Perform a serial dilution in culture media (e.g., DMEM) to achieve a 10x working

solution.

Example: For a final assay concentration of 1 µM, dilute stock 1:10,000.

Intermediate Step: Dilute 1 µL of 10 mM stock into 999 µL media

10 µM solution.
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Final Step: Add 10 µL of intermediate to 90 µL of cell culture.

Vehicle Control: Ensure the final DMSO concentration is <0.1% to prevent solvent toxicity.

B. In Vivo Formulation (Animal Models)
Objective: Intraperitoneal (i.p.) or Subcutaneous (s.c.) injection (Dose: 1–10 mg/kg).

Vehicle: 0.9% Saline is often sufficient for the HCl salt at low concentrations.

Enhanced Solubility Vehicle: If higher concentrations (>5 mg/mL) are needed, use a co-

solvent system:

5% DMSO + 5% Tween-80 + 90% Saline.

Dissolve powder in DMSO first (5% of total volume).

Add Tween-80 (5% of total volume) and vortex.

Slowly add warm Saline (90% of total volume) while vortexing.

pH Check: Verify pH is near physiological range (6.0–7.5). If too acidic due to HCl, adjust

carefully with dilute NaOH, but watch for precipitation (free base crashes out at high pH).

Mechanism of Action & Pathway
SB-258741 blocks the 5-HT7 receptor, a

-coupled GPCR. Under normal conditions, serotonin binding activates Adenylyl Cyclase (AC),
increasing cAMP. SB-258741 prevents this cascade.
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Figure 2: 5-HT7 Signaling Pathway. SB-258741 inhibits the Gs-mediated rise in intracellular

cAMP.
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Issue Probable Cause Solution

Precipitation in Aqueous Buffer
Concentration too high or pH

too basic.

Lower concentration or use the

DMSO/Tween co-solvent

method. Ensure pH < 7.5.

Loss of Biological Activity Stock solution degraded.

Use fresh aliquots. Do not

refreeze stocks more than

once. Store at -20°C.

Cell Toxicity DMSO concentration > 0.1%.

Perform an intermediate

dilution in media before adding

to cells.

Identity Confusion
Confusing SB-258741 with 1-

Hexadecanol.

Check the CAS. Sigma product

#258741 is 1-Hexadecanol.

SB-258741 is a specific

pharmacological agent, not a

fatty alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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